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Compound of Interest

Compound Name: Clofentezine-d8

Cat. No.: B15555028

This technical guide provides a detailed overview of the safety information for Clofentezine-d8,
a deuterated analog of the acaricide Clofentezine. The data presented is primarily derived from
the Safety Data Sheets (SDS) of the non-deuterated parent compound, Clofentezine, and
should be interpreted with the understanding that while the chemical properties are very similar,
slight variations may exist for the deuterated form. This document is intended for researchers,
scientists, and professionals in drug development who may be handling this compound.

Section 1: Chemical and Physical Properties

Clofentezine-d8 is a stable isotope-labeled version of Clofentezine. The following table
summarizes its key chemical and physical data.
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Property

Value

Source

Analyte Name

Clofentezine-d8

LGC Standards

CAS Number 2732862-38-1 LGC Standards
Molecular Formula C14DsCl2N4 LGC Standards
Molecular Weight 311.20 LGC Standards
Accurate Mass 310.0628 LGC Standards
Alternate CAS Number

74115-24-5 LGC Standards
(Unlabelled)

Magenta-coloured crystalline
Appearance ] FAO[1]

solid
Melting Point 183.4°C FAO[1]
Vapour Pressure 6.0 x 1077 Pa at 20°C FAOI1]
Solubility in Water Very low FAO[1]

Solubility in Organic Solvents Slightly to moderately soluble FAO[1]

Storage Temperature +4°C LGC Standards

Purity >95% (HPLC) LGC Standards

Section 2: Hazard Identification and GHS
Classification

The hazard classification for Clofentezine can vary depending on the formulation and
concentration. The following is a summary of GHS classifications found for Clofentezine, which
should be considered as potential hazards for Clofentezine-d8.
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Hazard Class

Hazard Statement

Pictogram

Source

Flammable Liquids,

H225: Highly

flammable liquid and

GHSO02 (Flame)

Agilent[2], CPA

Category 2 Chem[3]
vapor

Acute Toxicity, Oral, H302: Harmful if GHSO07 (Exclamation ]

Agilent[2]
Category 4 swallowed Mark)
Eye Irritation, H319: Causes serious  GHSO07 (Exclamation ]
L Agilent[2]
Category 2A eye irritation Mark)
Acute Toxicity, o GHSO06 (Skull and
) H331: Toxic if inhaled CPA Chem[3]
Inhalation, Category 3 Crossbones)
- H370: Causes
Specific Target Organ
o i damage to the central  GHSO08 (Health

Toxicity — Single CPA Chem[3]
nervous system and Hazard)

Exposure, Category 1 ]
the visual organs

) ) H411: Toxic to aquatic

Chronic aquatic ] ] } ]

life with long lasting GHSO09 (Environment)  ADAMA[4]

toxicity, Category 2

effects

Section 3: Toxicological Information

Toxicological data for Clofentezine indicates low acute toxicity. However, chronic exposure may

have effects on the liver and thyroid.
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Toxicity Endpoint Value Species Source
INCHEMI[5],
Acute Oral LD50 > 5200 mg/kg bw Rat, Mouse
AWHHE[6]
INCHEM][5],
Acute Dermal LD50 > 2100 mg/kg bw Rat
AWHHE[6]
Acute Inhalation LC50 > 0.89 mg/L Rat PubChem[7]
Acceptable Daily
0-0.02 mg/kg bw/day - JMPR][1]
Intake (ADI)
No-Observed-
Adverse-Effect Level
1.72 mg/kg/day Rat AWHHE[6]

(NOAEL) (Chronic,
Oral)

Carcinogenicity: The US EPA has classified Clofentezine as a Category C "possible human
carcinogen"[1][8].

Section 4: Experimental Protocols

Detailed experimental protocols for the toxicological studies are not fully described in the
provided SDS. However, references are made to standardized testing guidelines. For instance,
toxicity studies for a Clofentezine 500 SC formulation were conducted using OECD and US
EPA guidelines[4]. The determination of Clofentezine and its impurities is performed using
High-Performance Liquid Chromatography (HPLC) with UV detection at 235 nm and internal
standardization[1].

Section 5: Safety Procedures and Logical Workflows

The following diagrams illustrate key safety procedures for handling Clofentezine-d8, based
on information for Clofentezine.
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Figure 1: Workflow for handling accidental spills.
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Figure 2: First aid procedures for different exposure routes.
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Safe Handling and Storage
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Figure 3: Guidelines for safe handling and storage.

Section 6: Personal Protective Equipment (PPE)

Appropriate personal protective equipment should be worn when handling Clofentezine-d8.

PPE Type Specification Source

Tightly fitting safety goggles
Eye Protection with side-shields conformingto  ChemicalBook[9]
EN 166 (EU) or NIOSH (US).

Chemical impermeable gloves
) that satisfy EU Directive )
Hand Protection ChemicalBook[9]
89/686/EEC and the standard

EN 374.

_ Fire/flame resistant and _
Body Protection ) ) ) ChemicalBook[9]
impervious clothing.

If exposure limits are
Respiratory Protection exceeded, use a full-face ChemicalBook[9]

respirator.
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Section 7: Fire-Fighting Measures

In case of fire, the following measures should be taken.

. o . Unsuitable Extinguishing . o ]
Extinguishing Media Medi Fire-Fighting Advice
edia

] o Wear a self-contained
Dry chemical, carbon dioxide, ] ) ) )
) Water with a full jet.[2] breathing apparatus if
or alcohol-resistant foam.[9]
necessary.[9]

Section 8: Ecological Information

Clofentezine is noted to have ecotoxicological effects.

Ecological Hazard Classification Source

Aquatic Organisms Harmful to aquatic organisms. JMPR][1]

May cause long-term adverse
Long-term Effects effects in the aquatic JMPR[1]

environment.

Highly toxic to fish (acute 96-
hour LC50 0.015 mg/l in
Aquatic Toxicity rainbow trout) and aquatic AWHHE[6]
invertebrates (acute 48-hour
EC50 0.0008 mg/l).[6]

Low toxicity to birds (acute
Avian Toxicity LD50 > 3000 mg/kg for AWHHE[6]
bobwhite quail).[6]

Disclaimer: This document is intended as a technical guide and is not a substitute for a formal
Safety Data Sheet (SDS). The information provided is based on available data for Clofentezine
and may not fully represent the properties of Clofentezine-d8. Users should consult the direct
supplier's SDS for the most accurate and up-to-date safety information and handle this
compound in accordance with good laboratory practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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